2-chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C10H10ClN3O2/c11-4-9(15)12-5-6-1-2-7-8(3-6)14-10(16)13-7/h1-3H,4-5H2,(H,12,15)(H2,13,14,16)
• InChI Key: HWRCDPVVIQYSHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CNC(=O)CCl)NC(=O)N2
• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol

Description

“2-chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide” is a chemical compound with the CAS Number: 339293-46-8. It has a molecular weight of 225.63 and its molecular formula is C9H8ClN3O2. The IUPAC name for this compound is 2-chloro-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClN3O2/c10-4-8(14)11-5-1-2-6-7(3-5)13-9(15)12-6/h1-3H,4H2,(H,11,14)(H2,12,13,15). This code gives a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., might be available in specialized chemical databases.

Scientific Research Applications

Cyclization and Synthesis of Heterocyclic Compounds

Research has shown that 2-chloro-N-(3-oxoalkenyl)acetamides, closely related to the specified compound, react with heterocyclic thiones to form 2-(heteroarylsulfanyl)-N-(3-oxoalkenyl)acetamides. These intermediates can be cyclized into pyridin-2(1H)-ones, demonstrating the compound's utility in synthesizing complex heterocyclic structures, which are of interest for further chemical transformations and potential applications in developing new materials or pharmaceuticals (Savchenko et al., 2020).

Structural Characterization and NMR Studies

Another study focused on the synthesis of a novel compound incorporating the benzimidazole moiety, highlighting the importance of NMR techniques in determining the structure and isomeric nature of such compounds. This research emphasizes the role of 2-chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide analogs in advancing NMR spectroscopic methods and structural analysis in organic chemistry (Li Ying-jun, 2012).

Antimicrobial and Cytotoxic Activities

Compounds related to 2-chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide have been synthesized and evaluated for their antimicrobial and cytotoxic activities. For example, derivatives of 1H-benzimidazole have shown promising antibacterial and cytotoxic properties, suggesting potential applications in developing new antimicrobial agents and exploring anticancer properties (Noolvi et al., 2014).

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Benzimidazole derivatives are known to interact with their targets through various mechanisms, depending on the specific derivative and target .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Benzimidazole derivatives are known to have a wide range of effects at the molecular and cellular level, depending on the specific derivative and its targets .